Cas no 874219-21-3 (4-Fluoro-3-(isopropylcarbamoyl)phenylboronic acid)

4-Fluoro-3-(isopropylcarbamoyl)phenylboronic acid structure
874219-21-3 structure
Product Name:4-Fluoro-3-(isopropylcarbamoyl)phenylboronic acid
CAS No:874219-21-3
MF:C10H13BFNO3
MW:225.024526357651
MDL:MFCD08235040
CID:709613
PubChem ID:44717585
Update Time:2025-04-19

4-Fluoro-3-(isopropylcarbamoyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-Fluoro-3-(isopropylcarbamoyl)phenyl)boronic acid
    • 4-Fluoro-3-(isopropylcarbamoyl)benzeneboronic acid
    • (4-Fluoro-3-(isopropylcarbamoyl)-phenyl)boronic acid
    • [4-fluoro-3-(propan-2-ylcarbamoyl)phenyl]boronic acid
    • 4-Fluoro-3-(isopropylcarbamoyl)phenylboronic acid
    • Boronic acid,B-[4-fluoro-3-[[(1-methylethyl)amino]carbonyl]phenyl]-
    • MFCD08235040
    • [4-fluoranyl-3-(propan-2-ylcarbamoyl)phenyl]boronic acid
    • {4-Fluoro-3-[(propan-2-yl)carbamoyl]phenyl}boronic acid
    • (4-Fluoro-3-(isopropylcarbamoyl)phenyl)boronicacid
    • A842138
    • PS-9598
    • 4-Fluoro-3- pound isopropylcarbamoyl)phenylboronic acid
    • 874219-21-3
    • 4-Fluoro-3-isopropylcarbamoyl)phenylboronic acid
    • SCHEMBL4063989
    • 4-Fluoro-3-sopropylcarbamoyl)phenylboronic acid
    • AKOS015853316
    • CS-0174797
    • SB80393
    • DTXSID50660234
    • D71390
    • [4-fluoro-3-[oxo-(propan-2-ylamino)methyl]phenyl]boronic acid
    • DB-105118
    • [4-Fluoro-3-(isopropylcarbamoyl)phenyl]boronic acid
    • MDL: MFCD08235040
    • Inchi: 1S/C10H13BFNO3/c1-6(2)13-10(14)8-5-7(11(15)16)3-4-9(8)12/h3-6,15-16H,1-2H3,(H,13,14)
    • InChI Key: KPQHVEASBVESSL-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(B(O)O)C=C1C(NC(C)C)=O

Computed Properties

  • Exact Mass: 225.09700
  • Monoisotopic Mass: 225.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6A^2

Experimental Properties

  • Density: 1.23
  • Melting Point: 263-265
  • Refractive Index: 1.521
  • PSA: 69.56000
  • LogP: 0.03460

4-Fluoro-3-(isopropylcarbamoyl)phenylboronic acid Security Information

  • Hazard Statement: Irritant/Keep Cold
  • Hazardous Material Identification: Xi
  • Storage Condition:Keep cold

4-Fluoro-3-(isopropylcarbamoyl)phenylboronic acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

4-Fluoro-3-(isopropylcarbamoyl)phenylboronic acid Pricemore >>

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